Cas no 1154882-21-9 (1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• CAS No: 1154882-21-9
• MF: C₁₁H₈ClFN₂O₂
• MW: 254.644824981689
• CID: 5073330
• Update Time: 2025-07-27

1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• 1-[(2-chloro-4-fluorophenyl)methyl]pyrazole-4-carboxylic acid

• Inchi： 1S/C11H8ClFN2O2/c12-10-3-9(13)2-1-7(10)5-15-6-8(4-14-15)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key： RPPMYKANIUWEIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C(=O)O)C=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid

Professional Introduction to 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic Acid (CAS No. 1154882-21-9)

1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid, with the CAS number 1154882-21-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a 2-chloro-4-fluorophenyl substituent and a carboxylic acid functional group at the 4-position of the pyrazole ring, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid have been extensively studied due to its promising pharmacological profile. The pyrazole core is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of halogen atoms, such as chlorine and fluorine, into the aromatic ring enhances the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in developing novel pyrazole derivatives as potential therapeutic agents. The compound 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid has been investigated for its potential role in modulating various disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. Its ability to interact with these targets makes it a valuable candidate for further pharmacological exploration.

The structural motif of 1H-pyrazole-4-carboxylic acid provides a versatile platform for chemical modification, allowing researchers to fine-tune its biological activity. The carboxylic acid group at the 4-position can be further functionalized to enhance solubility, improve bioavailability, or target specific cellular pathways. This flexibility has led to numerous derivative compounds being explored in preclinical studies for their potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising drug candidates like 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid. These techniques allow researchers to predict binding affinities, assess metabolic stability, and optimize molecular properties before conducting expensive wet-lab experiments. Such computational approaches have significantly accelerated the drug discovery process and have been instrumental in identifying novel therapeutic agents.

The pharmacokinetic properties of 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid are also of great interest. Studies have shown that the presence of both chloro and fluoro substituents can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound's behavior in biological systems.

The potential applications of 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid extend beyond oncology. Research has indicated that this compound may also have utility in treating inflammatory diseases and infectious disorders. The ability of pyrazole derivatives to modulate inflammatory pathways has been particularly well-documented, making them attractive candidates for developing anti-inflammatory agents. Additionally, their antimicrobial properties have been explored against various bacterial and fungal pathogens.

In conclusion, 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1154882-21-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.